Ethyl pyrrolo[1,2-a]pyrazine-3-carboxylate

• IUPAC Name: ethyl pyrrolo[1,2-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C10H10N2O2/c1-2-14-10(13)9-7-12-5-3-4-8(12)6-11-9/h3-7H,2H2,1H3
• InChI Key: ZOBLABAFRMQDQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=CC=C2C=N1
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID80626520
• Molecular Weight: 190.20 g/mol
• CAS RN: 153780-28-0

Description

Ethyl pyrrolo[1,2-a]pyrazine-3-carboxylate is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Scientific Research Applications

Anti-Inflammatory Applications

Pyrrolopyrazine derivatives have been identified to possess anti-inflammatory properties. .

Antibacterial and Antifungal Activities

These compounds have also exhibited notable antibacterial and antifungal activities. .

Antiviral Applications

In addition to antibacterial and antifungal properties, pyrrolopyrazine derivatives have been recognized for their antiviral activities. .

Kinase Inhibition

Some pyrrolopyrazine derivatives are known to inhibit kinase activity. .

Photophysical Studies

The photophysical properties of pyrrolopyrazine derivatives are another area of interest. .

Synthesis of N-Heterocycles

Pyrrolopyrazine derivatives are key N-heterocycles with potential applications in medicine and agriculture due to their structural versatility and reactivity. .

Future Directions

Despite the importance of the pyrrolopyrazine scaffold, there are only a few Structure-Activity Relationship (SAR) research on it. Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in this paper will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Synthesis routes and methods

Procedure details

To a hot (65° C.) solution of TFA (44 mL, 510 mmol) and phosphorus oxychloride (39.0 g, 140 mmol) is added drop-wise a solution of ethyl 3-ethoxy-O-ethyl-N-(1H-pyrrol-2-ylmethylene)serinate (Dekhane, M; Potier, P; Dodd, R. H. Tetrahedron, 49, 1993, 8139-46.) (9.6 g, 28.0 mmol) in anhydrous 1,2-dichloroethane (200 mL). The black mixture is allowed to stir at 65° C. for 18 h at which point it is cooled to rt and neutralized with sat. NaHCO3 and solid NaHCO3 to pH ˜9. The phases are separated and the basic phase extracted with EtOAc (4×100 mL). The organic phases are combined, washed with brine, dried over Na2SO4, filtered, and concentrated to give a black oil that is purified with silica gel chromatography (35% EtOAc/heptanes to 50% over several liters) to give a light brown solid for ethyl pyrrolo[1,2-a]pyrazine-3-carboxylate. Yield 24%. HRMS (FAB) calcd for C10H10N2O2+H 191.0820, found 191.0823.